Cas no 1805298-58-1 (Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805298-58-1
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4846122
• Update Time: 2025-06-15

Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H12F2N2O2/c1-2-16-8(15)3-6-4-14-5-7(9(6)13)10(11)12/h4-5,10H,2-3H2,1H3,(H2,13,14)
• InChI Key： HXVNXOSGURLIQR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CC(=O)OCC)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805298-58-1)

Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805298-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its pyridine core and difluoromethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

The molecular structure of Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate features a pyridine ring substituted with an amino group at the 4-position and a difluoromethyl group at the 3-position, along with an ethyl acetate moiety at the 5-position. This arrangement imparts distinct electronic and steric properties, making it valuable for designing compounds with enhanced bioavailability and target specificity. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and sustainable agriculture.

In the context of green chemistry, Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate is being investigated for its compatibility with eco-friendly synthesis protocols. The incorporation of fluorine atoms, a hot topic in modern medicinal chemistry, improves metabolic stability and binding affinity while minimizing environmental impact. This aligns with the growing demand for sustainable pharmaceutical intermediates and low-residue agrochemicals, as evidenced by increased searches for "fluorinated pyridine derivatives" and "green synthesis methods" across scientific databases.

From a commercial perspective, the compound's CAS No. 1805298-58-1 serves as a critical identifier for procurement and regulatory compliance. Suppliers and contract research organizations (CROs) frequently list this material under categories such as building blocks for drug discovery and specialty chemicals. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its utility in industrial applications.

Ongoing research into Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate also explores its potential in catalysis and material science. The compound's ability to act as a ligand or precursor for functional materials has sparked interest in fields like organic electronics and nanotechnology. These interdisciplinary applications address frequently searched queries such as "pyridine-based materials" and "fluorine in advanced materials," reflecting broader scientific and industrial trends.

Quality control and analytical characterization of CAS No. 1805298-58-1 typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for researchers requiring high-purity intermediates. The compound's spectral data and physicochemical properties are well-documented in technical literature, supporting its adoption in standardized protocols.

In summary, Ethyl 4-amino-3-(difluoromethyl)pyridine-5-acetate represents a compelling case study in the convergence of medicinal chemistry, sustainability, and materials innovation. Its multifaceted applications and alignment with contemporary research priorities position it as a valuable asset for scientists addressing challenges in healthcare, agriculture, and technology development. As interest in fluorinated heterocycles continues to rise, this compound is poised to remain a focal point in cutting-edge chemical research.